(E)-6-bromo-3-(3-(2-chloro-7-methylquinolin-3-yl)acryloyl)-4-phenylquinolin-2(1H)-one

• IUPAC Name: 6-bromo-3-[(E)-3-(2-chloro-7-methylquinolin-3-yl)prop-2-enoyl]-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C28H18BrClN2O2/c1-16-7-8-18-14-19(27(30)31-23(18)13-16)9-12-24(33)26-25(17-5-3-2-4-6-17)21-15-20(29)10-11-22(21)32-28(26)34/h2-15H,1H3,(H,32,34)/b12-9+
• InChI Key: MZFRNIQTCZDKBU-FMIVXFBMSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C=C2C=C1)C=CC(=O)C3=C(C4=C(C=CC(=C4)Br)NC3=O)C5=CC=CC=C5)Cl
• Isomeric SMILES: CC1=CC2=NC(=C(C=C2C=C1)/C=C/C(=O)C3=C(C4=C(C=CC(=C4)Br)NC3=O)C5=CC=CC=C5)Cl
• Molecular Formula: C28H18BrClN2O2
• Molecular Weight: 529.8 g/mol

Description

The compound is a complex organic molecule. It contains several functional groups and rings, including a bromo group, an acryloyl group, and two quinoline rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Given the presence of reactive groups like the bromo group and the acryloyl group, it could potentially undergo a variety of reactions.

Future Directions

The future directions for research on this compound could potentially include further studies on its synthesis, properties, and potential applications. For example, given the antifungal activity of similar compounds, it could be interesting to explore its potential use as an antimycotic agent.